Cas no 154424-13-2 (Methyl 3-(2,6-dimethoxyphenyl)prop-2-enoate)

• Product Name: Methyl 3-(2,6-dimethoxyphenyl)prop-2-enoate
• CAS No: 154424-13-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 2779296
• PubChem ID: 54202851
• Update Time: 2024-03-01

Methyl 3-(2,6-dimethoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2,6-dimethoxyphenyl)prop-2-enoate
• 2,6-dimethoxycinnamic acid methyl ester

• Inchi： 1S/C12H14O4/c1-14-10-5-4-6-11(15-2)9(10)7-8-12(13)16-3/h4-8H,1-3H3
• InChI Key： PQLQSEUZCLHNEE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C=CC(=O)OC)OC

Computed Properties

• Exact Mass: 222.08920892 g/mol
• Monoisotopic Mass: 222.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 222.24
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters